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Compound of Interest

Compound Name: Diethanolammonium linoleate

Cat. No.: B15194538 Get Quote

CAS Number: 59231-42-4

Molecular Formula: C18H32O2.C4H11NO2

Molecular Weight: 385.58 g/mol

Introduction
Diethanolammonium linoleate is an amine salt formed from the reaction of linoleic acid, a

naturally occurring omega-6 fatty acid, and diethanolamine, a synthetic organic compound.

This compound combines the properties of a fatty acid with those of an amine, resulting in a

molecule with surfactant properties that holds potential for various applications in the

pharmaceutical and cosmetic industries. Its utility as an emulsifier, stabilizer, and penetration

enhancer is of particular interest in the development of novel drug delivery systems.

This technical guide provides a comprehensive overview of diethanolammonium linoleate,

including its molecular structure, physicochemical properties, and potential applications, with a

focus on its relevance to researchers, scientists, and drug development professionals. Due to

the limited availability of in-depth technical data for this specific salt, this guide also

incorporates relevant information on its individual components, linoleic acid and

diethanolamine, to provide a thorough understanding of its potential characteristics and

functionalities.
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Molecular Structure
Diethanolammonium linoleate is an ionic compound formed by the protonation of the

secondary amine group of diethanolamine by the carboxylic acid group of linoleic acid. This

results in the formation of the diethanolammonium cation and the linoleate anion.

Linoleic Acid: An 18-carbon unsaturated fatty acid with two cis-double bonds.

Diethanolamine: A secondary amine with two hydroxyethyl groups.

The molecular structure of diethanolammonium linoleate is a combination of these two

molecules, forming a salt.[1][2]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of diethanolammonium
linoleate are not readily available in the public domain. However, based on the properties of its

constituent parts and general knowledge of fatty acid amine salts, the following characteristics

can be inferred. Fatty amines, which are derivatives of fatty acids, are known to be cationic

surface-active compounds.[3]

Table 1: Physicochemical Properties of Diethanolammonium Linoleate and its Components

Property
Diethanolammoniu
m Linoleate

Linoleic Acid Diethanolamine

Appearance

Likely a colorless to

light yellow liquid or

semi-solid[4]

Colorless oil[5]
Colorless, viscous

liquid or solid

Solubility

Likely soluble in

organic solvents like

ethanol, chloroform,

and benzene[4]

Virtually insoluble in

water; soluble in many

organic solvents[5]

Soluble in water

Critical Micelle

Concentration (CMC)
Data not available

1.5 x 10⁻⁴ M at pH

7.5[5]
Not applicable
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Potential Applications in Drug Development
The unique combination of a lipophilic fatty acid tail and a hydrophilic amine head group

suggests that diethanolammonium linoleate has significant potential in drug formulation and

delivery, particularly for topical and transdermal applications.

Surfactant and Emulsifier
Diethanolammonium linoleate is expected to act as a surfactant and emulsifying agent,

similar to other fatty acid amine salts.[4] This makes it a candidate for formulating emulsions,

creams, and lotions, where it can help to stabilize the mixture of oil and water phases. This is a

crucial aspect in the development of various topical drug formulations.

Skin Penetration Enhancer
Unsaturated fatty acids like linoleic acid are known to act as skin penetration enhancers.[6]

They are thought to fluidize the lipids of the stratum corneum, thereby increasing the

permeability of the skin to active pharmaceutical ingredients (APIs).[6] The formation of an

amine salt may further enhance this effect. Ethyl linoleate, an ester of linoleic acid, is also

recognized for its ability to enhance the bioavailability and solubility of poorly water-soluble

drugs by acting as a penetration enhancer.[7]

Experimental Protocols
Specific experimental protocols for the synthesis and analysis of diethanolammonium
linoleate are not widely published. However, general methods for the preparation of fatty acid

amine salts and the analysis of the individual components can be adapted.

General Synthesis of Fatty Acid Amine Salts
The synthesis of diethanolammonium linoleate can be achieved through a straightforward

acid-base reaction between linoleic acid and diethanolamine.

Materials:

Linoleic acid

Diethanolamine
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Suitable solvent (e.g., ethanol)

Procedure:

Dissolve linoleic acid in a suitable solvent in a reaction vessel.

Slowly add an equimolar amount of diethanolamine to the solution while stirring.

The reaction is typically exothermic and proceeds readily at room temperature.

The solvent can be removed under reduced pressure to yield the diethanolammonium
linoleate salt.

A similar method is used for the preparation of other fatty acid diethanolamides, which involves

the interaction of diethanolamine and fatty acids.[8]

Analytical Methods
The characterization of diethanolammonium linoleate would involve techniques to confirm its

structure and purity. The individual components can be analyzed using established methods.

Gas Chromatography (GC): A GC method has been developed for determining the presence

of diethanolamine in fatty acid diethanolamides, which are commonly used in cosmetic

products.[9]

Capillary Electrophoresis: This technique can be used for the determination of

diethanolamine in various matrices.[10]

Titration: A simple titration method can be used for the determination of free diethanolamine

content.[11]

Safety and Toxicology
The safety profile of diethanolammonium linoleate has not been extensively studied.

However, data on its individual components, particularly diethanolamine, are available.

Concerns have been raised about the safety of diethanolamine (DEA), and studies have been

conducted on its skin absorption.[12] One study found that after 24 hours of application of
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products containing radiolabeled DEA to human skin, a majority of the absorbed dose was

found in the skin itself, with only small amounts reaching the receptor fluid.[12] Another study

on the percutaneous penetration of DEA from cosmetic vehicles also showed very low

permeation.[13]

Visualization of Potential Workflow
The following diagram illustrates a potential workflow for evaluating diethanolammonium
linoleate as a penetration enhancer in a topical drug formulation.
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Caption: Workflow for evaluating diethanolammonium linoleate as a penetration enhancer.

Conclusion
Diethanolammonium linoleate is a promising, yet understudied, compound with potential

applications in the pharmaceutical and cosmetic industries. Its surfactant properties, combined

with the known penetration-enhancing effects of linoleic acid, make it a strong candidate for
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use in novel drug delivery systems, particularly for topical and transdermal applications. Further

research is needed to fully characterize its physicochemical properties, efficacy as a

penetration enhancer, and safety profile to realize its full potential in drug development. This

guide serves as a foundational resource for researchers and formulators interested in exploring

the utility of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15194538#diethanolammonium-
linoleate-cas-number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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